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Compound of Interest

Compound Name: Ethyl cyclopentanecarboxylate

Cat. No.: B1329522

An In-Depth Technical Guide to the Stability and Storage of Ethyl Cyclopentanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Ethyl
Cyclopentanecarboxylate

Ethyl cyclopentanecarboxylate (CAS No: 5453-85-0) is an ester of cyclopentanecarboxylic
acid and ethanol.[1][2] It presents as a colorless to pale yellow liquid with a characteristically
fruity odor.[1] With a molecular formula of CsH1402 and a molecular weight of approximately
142.20 g/mol , this compound is a versatile intermediate in organic synthesis, finding
applications in the development of pharmaceuticals and fragrances.[1][3] Its stability is
paramount to ensure the integrity, purity, and performance of downstream products. This guide
provides a comprehensive overview of the factors influencing its stability and the optimal
conditions for its storage and handling.

Section 1: Chemical Stability and Degradation
Pathways

The stability of ethyl cyclopentanecarboxylate is generally considered robust under standard
conditions.[4] However, like all esters, it is susceptible to specific degradation pathways,
primarily hydrolysis and, to a lesser extent, oxidation. Understanding these mechanisms is
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crucial for preventing the formation of impurities and ensuring the compound's long-term
viability.

Hydrolysis: The Primary Degradation Concern

The ester functional group is the most reactive site in the ethyl cyclopentanecarboxylate
molecule. It is susceptible to cleavage by water in a process known as hydrolysis. This
reaction, which can be catalyzed by the presence of acids or bases, results in the formation of
cyclopentanecarboxylic acid and ethanol.

The presence of even trace amounts of water or acidic/basic residues can initiate this
degradation, leading to a decrease in the purity of the material over time. The rate of hydrolysis
is significantly influenced by temperature, pH, and water activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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